Magnesium

• CAS No.: 7439-95-4
• Product Name: Magnesium
• Molecular Formula: Mg
• Molecular Weight: 24.305 g/mol
• IUPAC Name: magnesium
• Standard InChI: InChI=1S/Mg
• Standard InChIKey: FYYHWMGAXLPEAU-UHFFFAOYSA-N
• Impurities: COMMERCIAL MAGNESIUM IS ABOUT 99.9% PURE; CHIEF CONTAMINANTS ARE ALUMINUM, COPPER, IRON, MANGANESE, NICKEL & SILICON. MAGNESIUM OF HIGH PURITY IS OBTAINED BY DISTILLATION OF IMPURE METAL IN VACUO.
• SMILES: [Mg]
• Canonical SMILES: [Mg]
• Boiling Point: 2012 °F at 760 mm Hg (USCG, 1999); 1100 °C
• Colorform: Silvery-white metal; Hexagonal crystal structure
• Density: 1.74 at 68 °F (USCG, 1999); 1.738 @ 20 °C; 1.7 g/cm³
• Flash Point: 500 °C
• Melting Point: 1202 °F (USCG, 1999); 651 °C; 649 °C
• Physical Description: Magnesium appears as a light silvery metal. The more finely divided material reacts with water to liberate hydrogen, a flammable gas, though this reaction is not as vigorous as that of sodium or lithium with water. In finely divided forms is easily ignited. Burns with an intense white flame. Can be wax coated to render magnesium as nonreactive.; DryPowder; DryPowder, OtherSolid; OtherSolid; OtherSolid, Liquid; GREY POWDER.; SILVERY-WHITE METALLIC SOLID IN VARIOUS FORMS.
• Description: Magnesium appears as a light silvery metal. The more finely divided material reacts with water to liberate hydrogen, a flammable gas, though this reaction is not as vigorous as that of sodium or lithium with water. In finely divided forms is easily ignited. Burns with an intense white flame. Can be wax coated to render magnesium as nonreactive.; Magnesium is classified as an alkaline earth metal and has 2 hydration shells. The element can be found in abundance in the hydrosphere and in mineral salts such as dolomite and magnesium carbonate. Common dietary sources of magnesium include nuts (cashews, peanuts, almonds), beans, bananas, apples, carrots, broccoli, and leafy greens. Magnesium is an important enzyme cofactor and is essential to several metabolic processes. Further, the mineral helps regulate blood pressure and is necessary for RNA, DNA and protein synthesis among several other functions. Despite the importance of magnesium and its availability via several food sources, an estimated 56 to 68% of adults who live in developed, western countries do not meet the recommended daily intake (RDI) of magnesium. Several factors and common behaviours reduce the availability of magnesium in the diet such as food processing and cooking vegetables (which are normally a rich source of magnesium).; Magnesium atom is an alkaline earth metal atom. It has a role as a macronutrient.
• Shelf Life: SLOWLY OXIDIZES IN MOIST AIR.; STABLE IN ORDINARY AIR, BUT STRONGLY ATTACKED BY AIR CONTAINING SALT SPRAY
• Solubility: insoluble in cold water; INSOL IN COLD WATER, CHROMIUM TRIOXIDES; SOLUBLE IN MINERAL ACIDS; Insoluble but reactive in water, liberating hydrogen gas; Solubility in water: reaction
• Synonyms: Ecka Granules PK 31; Ecka Granules PK 51; Hypermagnesemia; Hypomagnesemia; Magnesium 100; Magnesium Shot; Magnesium Element; Magnesium Excess, Excess! must be the first term in the HMD. Consider index entry related to magnesium excess plant stress, h
• Vapor Density: 0.84
• Vapor Pressure: 1 Pa @ 428 °C
• PubChem Compound: 5462224
• Last Modified: Nov 11 2021